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Compound of Interest

Compound Name: ARN11391

Cat. No.: B12372562

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols and guidelines for the preparation of ARN11391
stock solutions using dimethyl sulfoxide (DMSO). ARN11391 is a selective enhancer of the

inositol 1,4,5-trisphosphate receptor type 1 (ITPR1), a crucial intracellular calcium channel.[1]

[2] Proper preparation and storage of ARN11391 stock solutions are critical for ensuring

experimental reproducibility and accuracy in research applications, such as studies on

spinocerebellar ataxia.[1][3]

Application Notes
Dimethyl sulfoxide (DMSO) is a highly polar, aprotic organic solvent widely used for dissolving

a broad range of small molecules for in vitro and in vivo studies.[4][5][6] ARN11391 exhibits

excellent solubility in DMSO, allowing for the preparation of high-concentration stock solutions.

[2]

Key Considerations:

Purity of Reagents: Use high-purity, anhydrous or sterile DMSO to minimize the introduction

of contaminants and water, which can affect compound stability and experimental results.[4]
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Hygroscopic Nature of DMSO: DMSO is hygroscopic and will readily absorb moisture from

the air.[7] Handle DMSO in a dry environment and keep containers tightly sealed.

Compound Stability: While ARN11391 is soluble in DMSO, long-term storage and repeated

freeze-thaw cycles can lead to degradation. It is recommended to prepare aliquots of the

stock solution to minimize this.[1]

Safety Precautions: Wear appropriate personal protective equipment (PPE), including

gloves, safety glasses, and a lab coat, when handling both ARN11391 and DMSO. Work in a

well-ventilated area or a chemical fume hood.

Quantitative Data Summary
The following table summarizes the key quantitative data for ARN11391, essential for accurate

stock solution preparation.

Parameter Value Source(s)

Molecular Weight 383.48 g/mol [1]

383.49 g/mol [2]

Solubility in DMSO Up to 100 mM [2]

Purity ≥98% [2]

Experimental Protocols
This section provides a detailed, step-by-step protocol for preparing a 10 mM stock solution of

ARN11391 in DMSO.

Materials:

ARN11391 powder

Anhydrous or sterile Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or amber glass vials
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Calibrated analytical balance

Vortex mixer

Pipettes and sterile pipette tips

Protocol for Preparing a 10 mM ARN11391 Stock Solution:

Determine the Required Mass of ARN11391:

Use the following formula to calculate the mass of ARN11391 needed to prepare the

desired volume of a 10 mM stock solution: Mass (mg) = Desired Volume (mL) x 10 mM x

383.49 ( g/mol ) / 1000

For example, to prepare 1 mL of a 10 mM stock solution, you would need: 1 mL x 10

mmol/L x 383.49 g/mol x (1 L / 1000 mL) x (1000 mg / 1 g) = 3.83 mg

Weighing ARN11391:

Carefully weigh out the calculated mass of ARN11391 powder using a calibrated

analytical balance.

Transfer the powder to a sterile microcentrifuge tube or amber glass vial.

Adding DMSO:

Add the desired volume of high-purity DMSO to the tube or vial containing the ARN11391
powder.

For the example above, add 1 mL of DMSO.

Dissolving the Compound:

Tightly cap the tube or vial.

Vortex the solution until the ARN11391 powder is completely dissolved. Gentle warming in

a water bath (not exceeding 37°C) may be used to aid dissolution if necessary. Visually

inspect the solution to ensure there are no visible particles.
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Aliquoting and Storage:

To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller, single-use

volumes in sterile microcentrifuge tubes.[1]

Clearly label each aliquot with the compound name, concentration, date of preparation,

and solvent.

Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (up to 6 months).[1]

Diagrams
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Caption: Workflow for preparing ARN11391 stock solution in DMSO.
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Caption: Simplified signaling pathway of ARN11391 as an ITPR1 enhancer.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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